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Compound of Interest

Compound Name: D-Val-Phe-Lys-CMK

Cat. No.: B12375789 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical guidance

for researchers, scientists, and drug development professionals working with the irreversible

plasmin inhibitor, D-Val-Phe-Lys-CMK. Adherence to these protocols is essential for ensuring

laboratory safety and maintaining experimental integrity.

D-Val-Phe-Lys-CMK and its variants are potent tools in biochemical research and drug

development, particularly in studies involving protease inhibition.[1] While some safety data

sheets (SDS) classify this compound as non-hazardous under GHS, it is imperative to handle it

with a high degree of caution due to its reactive chloromethyl ketone (CMK) moiety.[2] Best

practices dictate treating all research chemicals with the assumption of potential hazard.

Essential Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is critical when handling D-Val-Phe-Lys-CMK
in its lyophilized powder form and in solution. The following table summarizes the required

PPE, drawing from consolidated safety data recommendations.
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Protection Type Specification Standard Purpose

Eye/Face Protection

Tightly fitting safety

goggles with side-

shields

EN 166 (EU) or

NIOSH (US)

approved[3]

Protects against

splashes and airborne

powder.

Hand Protection

Chemical-

impermeable gloves

(e.g., Nitrile)

EN 374[3]

Prevents skin contact.

Gloves must be

inspected before use

and changed

immediately if

contaminated.

Respiratory Protection Full-face respirator
NIOSH (US) or EN

149 (EU) approved

Recommended if

exposure limits are

exceeded, if irritation

is experienced, or

when handling the

powder outside of a

certified fume hood.[3]

Body Protection

Fire/flame resistant

and impervious lab

coat

---

Provides a barrier

against spills and

contamination.[3]

Footwear Closed-toe shoes ---
Protects feet from

spills.

Operational Protocol: From Receipt to Disposal
Following a systematic workflow is paramount to minimizing exposure risk and ensuring the

stability of the compound.

Receiving and Storage
Inspect: Upon receipt, visually inspect the packaging for any signs of damage.

Storage: Store the compound in a tightly sealed container in a cool, well-ventilated area,

away from direct sunlight and ignition sources.[2] Recommended storage temperatures are
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-20°C for long-term storage (up to 1 year) and -80°C for extended long-term storage (up to 2

years).[2]

Handling and Preparation of Solutions
Work Area: All handling of the lyophilized powder and preparation of stock solutions should

be conducted in a certified chemical fume hood to ensure adequate ventilation.[2][4]

Avoid Dust: Take extreme care to avoid the formation and inhalation of dust when handling

the powdered form.[3][5]

Reconstitution: When reconstituting, slowly add the recommended solvent (e.g., DMSO) to

the vial containing the lyophilized powder. Following reconstitution, it is advised to aliquot the

solution and freeze it at -20°C. Stock solutions are typically stable for up to one month at

-20°C.

Labeling: Clearly label all prepared solutions with the compound name, concentration, date

of preparation, and appropriate hazard warnings.

Experimental Use
PPE: Always wear the full complement of recommended PPE during experimental

procedures.

Spill Management: In the event of a spill, evacuate personnel to a safe area.[3] For small

spills of the powder, carefully sweep it up, place it in a sealed bag, and hold for waste

disposal.[5] Avoid raising dust.[5] The spill site should be thoroughly cleaned and ventilated.

For liquid spills, absorb with an inert material and dispose of it in a sealed container.

First Aid Measures
Immediate and appropriate first aid is crucial in the event of an exposure.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, holding eyelids

apart.[2][3] Remove contact lenses if present

and easy to do. Seek prompt medical attention.

[2]

Skin Contact

Remove contaminated clothing and rinse the

affected skin area thoroughly with soap and

plenty of water.[2][3] Consult a physician.[2][3]

Inhalation

Move the individual to fresh air immediately.[2]

[3] If breathing is difficult, provide oxygen or

artificial respiration.[3] Seek immediate medical

attention.

Ingestion
Rinse the mouth with water.[3] Do not induce

vomiting. Seek medical attention.

Disposal Plan
Proper disposal of D-Val-Phe-Lys-CMK and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection: Collect all waste materials, including unused compound, contaminated

consumables (e.g., pipette tips, vials), and cleaning materials, in a suitable, closed, and

clearly labeled container.[3]

Disposal Method: The recommended method of disposal is to dissolve or mix the material

with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner

and scrubber.[5]

Regulations: Adhere to all federal, state, and local environmental regulations for chemical

waste disposal.[5]

Workflow for Safe Handling of D-Val-Phe-Lys-CMK
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Caption: A procedural workflow for the safe handling of D-Val-Phe-Lys-CMK from receipt to

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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